N-(3,4-dichlorophenyl)-N'-(3-nitrophenyl)thiourea

• IUPAC Name: 1-(3,4-dichlorophenyl)-3-(3-nitrophenyl)thiourea
• InChI: InChI=1S/C13H9Cl2N3O2S/c14-11-5-4-9(7-12(11)15)17-13(21)16-8-2-1-3-10(6-8)18(19)20/h1-7H,(H2,16,17,21)
• InChI Key: ODPOEYNCYHEFTI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC(=S)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C13H9Cl2N3O2S
• Molecular Weight: 342.2 g/mol

Description

N-(3,4-dichlorophenyl)-N'-(3-nitrophenyl)thiourea, commonly known as DCNT, is a synthetic compound that has been widely used in scientific research due to its diverse applications in various fields such as medicine, agriculture, and environmental science. DCNT is a thiourea derivative that has been synthesized through a multi-step procedure.

Mechanism of Action

The mechanism of action of DCNT is not fully understood. However, it has been suggested that DCNT exerts its antitumor and antiviral activities by inhibiting the activity of thymidylate synthase, an enzyme involved in the synthesis of DNA. In addition, DCNT has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, a neurotransmitter involved in memory and learning.
Biochemical and Physiological Effects:
DCNT has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that DCNT inhibits the growth of cancer cells and viruses. In addition, DCNT has been shown to inhibit the activity of acetylcholinesterase, leading to an increase in the levels of acetylcholine in the brain. This increase in acetylcholine levels has been linked to improvements in memory and learning.

Advantages and Limitations for Lab Experiments

DCNT has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. In addition, DCNT exhibits a wide range of activities, making it a versatile compound for various applications. However, DCNT has some limitations. It is a toxic compound that requires careful handling and disposal. In addition, the mechanism of action of DCNT is not fully understood, which limits its potential applications.

Future Directions

For the research and development of DCNT include the synthesis of derivatives with improved activities, investigation of its mechanism of action, and the development of new compounds based on DCNT.

Scientific Research Applications

DCNT has been widely used in scientific research due to its diverse applications in various fields. In the field of medicine, DCNT has been shown to exhibit antitumor and antiviral activities. It has also been used as a potential drug candidate for the treatment of Alzheimer's disease. In agriculture, DCNT has been used as a herbicide to control weeds. In environmental science, DCNT has been used as a sensor for the detection of heavy metal ions in water.